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Compound of Interest

Compound Name:
Lutetium(3+);trichloride;hexahydra

te

CAS No.: 15230-79-2

Cat. No.: B096931 Get Quote

Part 1: Executive Summary
Lutetium(III) chloride hexahydrate (

) is a critical precursor in the synthesis of laser crystals, phosphors, and, most notably,
therapeutic radiopharmaceuticals (e.g.,

-DOTATATE). Its high solubility in water and polar organic solvents is driven by the high charge
density of the

ion, which creates a robust hydration shell.

This guide provides an authoritative breakdown of its solubility across various media,

thermodynamic behaviors, and field-proven protocols for purification and handling. The data

presented here is synthesized from IUPAC solubility series, crystallographic databases, and

standard radiochemical processing workflows.

Part 2: Chemical Identity & Properties[1][2][3][4]
Before addressing solubility, it is crucial to understand the solid-state properties that dictate

dissolution kinetics.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b096931?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Formula

CAS Number 15230-79-2

Molecular Weight 389.42 g/mol

Crystal System
Monoclinic (

space group)

Appearance White crystalline solid, highly hygroscopic

Coordination

The

ion is 8-coordinate, bonded to 2

and 6

molecules in the solid state

.

Critical Handling Note: Due to its hygroscopic nature,

will absorb atmospheric moisture until it deliquesces. All quantitative weighing should be
performed in a humidity-controlled environment or glovebox.

Part 3: Solubility Profile
The solubility of

is governed by the competition between the lattice energy of the crystal and the solvation
energy of the

cation. As a "hard" acid (in the HSAB theory context),

shows a strong preference for "hard" oxygen-donor solvents (water, alcohols, ethers).

Quantitative & Qualitative Solubility Data
The following table summarizes solubility behavior at standard ambient temperature (
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Solvent Solubility Status Mechanistic Insight

Water Highly Soluble (>100 g/100 g)

Forms stable

or

species. Dissolution is

thermodynamically favored by

high hydration enthalpy.

Ethanol Soluble

Forms alcoholates. Solubility

decreases as the carbon chain

length increases (Methanol >

Ethanol > Propanol).

Hydrochloric Acid (conc.) Moderately Soluble

Solubility is significantly

suppressed compared to water

due to the Common Ion Effect

(

). This property is exploited for

purification.[1]

Acetone Soluble

Soluble, often used for ligand

exchange reactions. Can form

adducts; solubility is lower than

in alcohols.

THF (Tetrahydrofuran) Soluble

Forms stable adducts (e.g.,

). Often used for anhydrous

synthesis after dehydration.

Acetonitrile Sparingly Soluble

Soluble primarily when

complexing agents (e.g.,

terpyridine) are present to

drive dissolution.

Non-polar (Hexane, Toluene) Insoluble

The ionic lattice interaction is

too strong to be overcome by

weak van der Waals forces of

non-polar solvents.
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Temperature Dependence
Like most lanthanide chlorides, the solubility of

in water increases with temperature. However, the curve is relatively flat compared to simple
salts like

, characteristic of the high hydration energy stabilizing the dissolved phase even at lower
temperatures.

Phase Behavior: In the

system, the hexahydrate is the stable solid phase at room temperature. Upon heating, it may
undergo partial dehydration or hydrolysis if not maintained in an acidic atmosphere.

Part 4: Visualization of Solvation & Purification
Solvation Mechanism
The following diagram illustrates the pathway of dissolution, highlighting the transition from the

solid crystal lattice to the solvated ionic species.
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Caption: Thermodynamic pathway of Lutetium(III) chloride dissolution. The high charge density

of Lu3+ drives the rapid formation of the solvation shell.

Part 5: Experimental Protocols
As a Senior Application Scientist, I recommend the following protocols. These are designed to

ensure reproducibility and chemical purity, particularly for applications in radiochemistry or

crystal growth.
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Protocol A: Purification via Recrystallization (HCl
Sparging)
Objective: To purify commercial-grade

by removing trace metallic impurities. Principle: The Common Ion Effect. Increasing

concentration forces the equilibrium to the left, precipitating the salt while impurities remain in
solution.

Dissolution: Dissolve crude

in a minimum volume of deionized water (Type I, 18.2 MΩ) at room temperature.

Filtration: Pass the solution through a 0.22 µm PVDF filter to remove insoluble particulates

(silica, dust).

Acidification: Slowly add concentrated HCl (trace metal grade) or sparge with HCl gas.

Observation: The solution will become cloudy as white crystals begin to form.

Crystallization: Cool the mixture to

in an ice bath for 2 hours to maximize yield.

Collection: Filter the crystals rapidly using a sintered glass funnel.

Washing: Wash with a small volume of cold, concentrated HCl. Do not wash with water, as

this will redissolve the product.

Drying: Dry under vacuum in a desiccator over

or KOH pellets.

Protocol B: Preparation of Anhydrous Solutions in THF
Objective: To prepare a moisture-free solution for organometallic synthesis. Note: Simple

heating of the hexahydrate causes hydrolysis to

.
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Azeotropic Drying: Suspend

in a large excess of Thionyl Chloride (

).

Reflux: Reflux the mixture for 4-6 hours. The

reacts with water to form

and

gas.

Evaporation: Distill off the excess

under vacuum.

Dissolution: The resulting anhydrous

solid can be immediately dissolved in dry THF. It will form a soluble adduct, likely

.

Purification Workflow Diagram
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Caption: Step-by-step purification workflow utilizing the common ion effect to isolate high-purity

Lutetium Chloride.

Part 6: Applications in Drug Development
In the context of Targeted Alpha/Beta Therapy (TAT), specifically with Lutetium-177 (
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):

Precursor Solubility: The chloride form is the standard delivery vector for

. It must be dissolved in dilute HCl (typically 0.05 M) to prevent hydrolysis to insoluble
hydroxides (

) at physiological pH.

Labeling Efficiency: High solubility ensures rapid kinetics when reacting with chelators like

DOTA or DTPA. The presence of organic solvents (impurities) or insoluble particulates can

severely hamper the radiolabeling yield (RCY).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. youtube.com [youtube.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of
Lutetium(III) Chloride Hexahydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096931#solubility-of-lutetium-3-trichloride-
hexahydrate-in-various-solvents]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fsrdata.nist.gov%2Fsolubility%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemicalbook.com%2FChemicalProductProperty_EN_CB8252816.htm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F203203
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.stanfordmaterials.com%2Flutetium-chloride-lucl3-cas-10099-66-8.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FLutetium-chloride
https://www.benchchem.com/product/b096931?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=04HWovMzkAk
https://www.benchchem.com/product/b096931#solubility-of-lutetium-3-trichloride-hexahydrate-in-various-solvents
https://www.benchchem.com/product/b096931#solubility-of-lutetium-3-trichloride-hexahydrate-in-various-solvents
https://www.benchchem.com/product/b096931#solubility-of-lutetium-3-trichloride-hexahydrate-in-various-solvents
https://www.benchchem.com/product/b096931#solubility-of-lutetium-3-trichloride-hexahydrate-in-various-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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